1-(4-Methoxybenzyl)piperidine-4-carbaldehyde

• CAS No.: 467423-21-8
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]piperidine-4-carbaldehyde
• InChI: InChI=1S/C14H19NO2/c1-17-14-4-2-12(3-5-14)10-15-8-6-13(11-16)7-9-15/h2-5,11,13H,6-10H2,1H3
• InChI Key: ZWTYZKNHWVMOSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)C=O

Description

1-(4-Methoxybenzyl)piperidine-4-carbaldehyde is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.5 M solution of diisobutylaluminium hydride in toluene (3.12 ml, 4.68 mmol) was added dropwise to a solution of methyl 1-(4-methoxybenzyl)piperidine-4-carboxylate (1.23 g, 4.68 mmol) in toluene (30 ml) under argon at −78° C. in the course of 30 min and the mixture was then stirred at this temperature for 30 min. Thereafter, methanol (15 ml) was added dropwise such that the internal temperature remained at −78° C., before the mixture was then slowly warmed to room temperature. Saturated sodium chloride solution (20 ml) was added to the reaction mixture and the suspension was filtered through sea sand. The organic phase was dried with sodium sulfate and concentrated i. vac. The residue was purified by flash chromatography with cyclohexane/ethyl acetate (1:3).